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Compound of Interest

Compound Name: 1H-Tetrazole-5-acetic acid

Cat. No.: B1208844 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction: 1H-Tetrazole-5-acetic acid (C₃H₄N₄O₂) is a heterocyclic compound featuring a

tetrazole ring linked to an acetic acid moiety. The high nitrogen content of the tetrazole ring

makes it a compound of significant interest, particularly in the fields of energetic materials and

pharmaceuticals, where it can serve as a bioisostere for carboxylic acids. However, this high

nitrogen content also inherently imparts a degree of thermal instability. This technical guide

provides a comprehensive overview of the current understanding of the thermal stability and

decomposition of 1H-Tetrazole-5-acetic acid, drawing from available literature and safety

data.

Physicochemical Properties
A summary of the key physicochemical properties of 1H-Tetrazole-5-acetic acid is presented

in Table 1.

Table 1: Physicochemical Properties of 1H-Tetrazole-5-acetic acid
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Property Value Reference

Molecular Formula C₃H₄N₄O₂ [1][2]

Molecular Weight 128.09 g/mol [1][2]

Appearance
White to almost white crystal or

powder
[1]

Melting Point 177 - 183 °C [1][2]

Solubility Soluble in water [1]

Thermal Stability and Decomposition Analysis
Direct and detailed experimental data from thermal analyses such as Differential Scanning

Calorimetry (DSC) and Thermogravimetric Analysis (TGA) specifically for pure 1H-Tetrazole-5-
acetic acid is not extensively available in the public domain. However, information from safety

data sheets and studies on its metal complexes and related tetrazole compounds provide

significant insights into its thermal behavior.

Safety and Hazard Information:

Safety Data Sheets (SDS) are critical sources of information regarding the stability of chemical

compounds. For 1H-Tetrazole-5-acetic acid, the SDS highlights significant thermal hazards:

It is classified as a flammable solid.[1][2]

There is a risk of explosion when exposed to shock, friction, fire, or other sources of ignition.

[3]

Heating should be avoided, and the substance should be kept away from open flames,

sparks, and static discharge.[1]

Burning a large quantity at once may lead to an explosion.[1]

This information strongly indicates that 1H-Tetrazole-5-acetic acid is a thermally sensitive and

potentially explosive compound.
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Inferences from Metal Complex Studies:

Thermal analysis of a silver-cluster metal-organic framework (MOF) synthesized with 1H-
Tetrazole-5-acetic acid (referred to as H₂tza in the study) provides indirect evidence of its

decomposition characteristics. In this study, the MOF was analyzed using TGA and DSC at a

heating rate of 10 °C·min⁻¹ under a nitrogen atmosphere. While the data pertains to the

complex, the decomposition of the organic ligand is a key thermal event. The study notes that

H₂tza and its compounds are potentially explosive and should be handled with care.

General Decomposition Pathways for Substituted Tetrazoles:

The thermal decomposition of tetrazole derivatives can proceed through different pathways

depending on the nature and position of the substituents. For 5-substituted-1H-tetrazoles, two

primary decomposition routes are generally considered:

Nitrogen Extrusion: The tetrazole ring can undergo cleavage to release molecular nitrogen

(N₂), a thermodynamically favorable process. This often leads to the formation of highly

reactive intermediates.

Ring-Chain Tautomerism: The tetrazole ring can exist in equilibrium with an open-chain

azido-azomethine tautomer. The decomposition may then proceed from this open-chain

form.

For many 5-substituted tetrazoles, the initial step in thermal decomposition is believed to be the

cleavage of the N1-N2 and N3-N4 bonds, leading to the extrusion of N₂ and the formation of a

nitrile imine intermediate. This intermediate can then undergo various rearrangements or

reactions to form the final decomposition products.

Based on the structure of 1H-Tetrazole-5-acetic acid, a plausible decomposition pathway

could involve the initial loss of nitrogen from the tetrazole ring, followed by reactions of the

resulting intermediate. The presence of the carboxylic acid group might also influence the

decomposition mechanism, potentially leading to decarboxylation at higher temperatures.

Experimental Protocols
While specific experimental data for the pure compound is lacking, a general methodology for

assessing the thermal stability of a compound like 1H-Tetrazole-5-acetic acid using DSC and
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TGA is outlined below.

Differential Scanning Calorimetry (DSC):

Objective: To determine the melting point and identify exothermic or endothermic

decomposition events.

Apparatus: A calibrated Differential Scanning Calorimeter.

Procedure:

A small, precisely weighed sample (typically 1-5 mg) is hermetically sealed in an aluminum

pan.

An empty, sealed aluminum pan is used as a reference.

The sample and reference pans are placed in the DSC cell.

The cell is heated at a constant rate (e.g., 5, 10, or 20 °C/min) under a controlled

atmosphere (typically an inert gas like nitrogen).

The heat flow to the sample relative to the reference is recorded as a function of

temperature.

Exothermic peaks indicate decomposition, while endothermic peaks can indicate melting

or other phase transitions.

Thermogravimetric Analysis (TGA):

Objective: To measure the change in mass of the sample as a function of temperature,

indicating decomposition and the formation of volatile products.

Apparatus: A calibrated Thermogravimetric Analyzer.

Procedure:

A small, accurately weighed sample (typically 5-10 mg) is placed in a tared TGA pan (e.g.,

alumina or platinum).
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The pan is placed in the TGA furnace.

The furnace is heated at a constant rate (e.g., 10 °C/min) under a controlled atmosphere

(e.g., nitrogen).

The mass of the sample is continuously monitored and recorded as a function of

temperature.

Mass loss steps in the resulting TGA curve correspond to decomposition events.

Visualizations
Experimental Workflow for Thermal Analysis:

The following diagram illustrates a typical workflow for evaluating the thermal stability of a

chemical compound.
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Caption: Workflow for Thermal Stability Assessment.

Proposed General Decomposition Pathway:

This diagram illustrates a plausible, generalized decomposition pathway for 5-substituted-1H-

tetrazoles like 1H-Tetrazole-5-acetic acid.
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Caption: Generalized Decomposition Pathway.

Conclusion
1H-Tetrazole-5-acetic acid is a compound with significant potential in various scientific fields.

However, its handling and application require a thorough understanding of its thermal

properties. The available data strongly suggests that it is a thermally sensitive and potentially

explosive material. While detailed quantitative thermal analysis data for the pure compound is

not readily available in the public literature, the information from safety data sheets and studies

on related compounds provides a clear warning regarding its hazardous nature. Researchers

and professionals working with this compound must adhere to strict safety protocols, including

avoiding heat, sparks, and mechanical shock. Further experimental studies using techniques

like DSC and TGA under controlled conditions are necessary to fully characterize its thermal

decomposition behavior and establish safe handling and processing limits.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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